Cas no 214471-46-2 (4-chloro-8-methoxy-6-nitro-quinoline-3-carbonitrile)

• Product Name: 4-chloro-8-methoxy-6-nitro-quinoline-3-carbonitrile
• CAS No: 214471-46-2
• MF: C₁₁H₆ClN₃O₃
• MW: 263.636641025543
• CID: 831556
• Update Time: 2026-04-29

4-chloro-8-methoxy-6-nitro-quinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 4-chloro-8-methoxy-6-nitro-
• 4-Chloro-8-methoxy-6-nitro-3-quinolinecarbonitrile
• 4-CHLORO-8-METHOXY-6-NITROQUINOLINE-3-CARBONITRILE
• 3-Quinolinecarbonitrile,4-chloro-8-methoxy-
• 4-chloro-8-methoxy -3-quinolinecarbonitrile
• 4-Chloro-8-methoxy-6-nitro-quinoline-3-carbonitrile
• 4-CHLORO-8-METHOXY-QUINOLINE-3-CARBONITRILE
• AG-E-57175
• AK-51633
• CTK4E6817
• SureCN6381401
• 4-chloro-8-methoxy-6-nitro-quinoline-3-carbonitrile

• Inchi： InChI=1S/C11H6ClN3O3/c1-18-9-3-7(15(16)17)2-8-10(12)6(4-13)5-14-11(8)9/h2-3,5H,1H3
• InChI Key： QEYAMZRQGHAJKB-UHFFFAOYSA-N
• SMILES： COC1=CC(=CC2=C1N=CC(=C2Cl)C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 263.00988
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 89.05

Additional information on 4-chloro-8-methoxy-6-nitro-quinoline-3-carbonitrile

Recent Advances in the Study of 4-chloro-8-methoxy-6-nitro-quinoline-3-carbonitrile (CAS: 214471-46-2)

The compound 4-chloro-8-methoxy-6-nitro-quinoline-3-carbonitrile (CAS: 214471-46-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinoline derivative has been the subject of several studies exploring its synthesis, biological activity, and mechanism of action. The following research brief provides an overview of the latest findings related to this compound, highlighting its relevance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 4-chloro-8-methoxy-6-nitro-quinoline-3-carbonitrile to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that improves the yield and purity of the compound. The researchers employed a multi-step process involving nitration, chlorination, and cyanation, which resulted in a scalable and efficient production method. This advancement is critical for facilitating further preclinical and clinical studies.

In terms of biological activity, 4-chloro-8-methoxy-6-nitro-quinoline-3-carbonitrile has shown promising results as an inhibitor of specific kinase targets involved in inflammatory and oncogenic pathways. A recent in vitro study revealed that the compound exhibits potent inhibitory activity against protein kinase C (PKC) isoforms, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for developing new anti-inflammatory and anticancer agents.

Further investigations into the mechanism of action have elucidated the compound's ability to modulate cellular signaling pathways. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 4-chloro-8-methoxy-6-nitro-quinoline-3-carbonitrile disrupts the interaction between PKC and its downstream effectors, leading to apoptosis in cancer cell lines. This mechanistic insight provides a foundation for future structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity.

Despite these promising results, challenges remain in the development of 4-chloro-8-methoxy-6-nitro-quinoline-3-carbonitrile as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further chemical modifications and formulation studies. Ongoing research is exploring the use of prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 4-chloro-8-methoxy-6-nitro-quinoline-3-carbonitrile (CAS: 214471-46-2) represents a promising scaffold for drug development, with demonstrated activity against key biological targets. Continued research efforts are essential to fully realize its therapeutic potential and translate these findings into clinical applications. The compound's unique chemical structure and biological profile make it a valuable candidate for further investigation in the fields of oncology and inflammation.